Cas no 357159-60-5 (Ethyl 4-(1H-tetrazol-1-yl)benzoate)
Ethyl 4-(1H-tetrazol-1-yl)benzoate is a heterocyclic organic compound featuring a tetrazole moiety linked to a benzoate ester. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and material science. The tetrazole group enhances binding affinity and metabolic stability, making it valuable in drug design, especially for angiotensin II receptor antagonists. The ethyl ester functionality offers synthetic flexibility, allowing further derivatization. Its stability under various conditions and compatibility with common organic solvents facilitate handling in laboratory settings. This compound serves as a key intermediate in the development of bioactive molecules and functional materials, demonstrating broad utility in research and industrial applications.
357159-60-5 structure
Product Name:Ethyl 4-(1H-tetrazol-1-yl)benzoate
CAS No:357159-60-5
MF:C10H10N4O2
MW:218.2120013237
MDL:MFCD03196939
CID:3084873
PubChem ID:826844
Update Time:2025-06-07
Ethyl 4-(1H-tetrazol-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-Tetrazol-1-yl-benzoic acid ethyl ester
- Ethyl 4-(1-Tetrazolyl)benzoate
- 357159-60-5
- ethyl 4-(1,2,3,4-tetrazol-1-yl)benzoate
- MFCD03196939
- ethyl 4-(1H-1,2,3,4-tetrazol-1-yl)benzoate
- ethyl 4-(1H-tetrazol-1-yl)benzoate
- CS-0298947
- Benzoic acid, 4-(1H-tetrazol-1-yl)-, ethyl ester
- ALBB-005543
- Z54535779
- AKOS000297110
- LS-02063
- AE-641/09779041
- AC5983
- SY040193
- STK133223
- ethyl 4-(1H-tetraazol-1-yl)benzoate
- ethyl 4-(tetrazol-1-yl)benzoate
- HMS1582B03
- Benzoicacid,4-(1H-tetrazol-1-yl)-,ethylester
- Ethyl 4-(1H-tetrazol-1-yl)benzoate
-
- MDL： MFCD03196939
- Inchi： 1S/C10H10N4O2/c1-2-16-10(15)8-3-5-9(6-4-8)14-7-11-12-13-14/h3-7H,2H2,1H3
- InChI Key： LRINKFBMZVKNSN-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=CC(=CC=1)N1C=NN=N1)=O
Computed Properties
- Exact Mass: 218.08037557g/mol
- Monoisotopic Mass: 218.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.9Ų
Ethyl 4-(1H-tetrazol-1-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E259245-500mg |
Ethyl 4-(1H-tetrazol-1-yl)benzoate |
357159-60-5 | 500mg |
$ 235.00 | 2022-06-05 | ||
| TRC | E259245-1000mg |
Ethyl 4-(1H-tetrazol-1-yl)benzoate |
357159-60-5 | 1g |
$ 390.00 | 2022-06-05 | ||
| TRC | E259245-2000mg |
Ethyl 4-(1H-tetrazol-1-yl)benzoate |
357159-60-5 | 2g |
$ 615.00 | 2022-06-05 | ||
| abcr | AB405795-500 mg |
Ethyl 4-(1H-tetrazol-1-yl)benzoate |
357159-60-5 | 500MG |
€165.80 | 2023-02-20 | ||
| abcr | AB405795-1 g |
Ethyl 4-(1H-tetrazol-1-yl)benzoate |
357159-60-5 | 1 g |
€197.30 | 2023-07-19 | ||
| eNovation Chemicals LLC | D776371-5g |
Ethyl 4-(1-Tetrazolyl)benzoate |
357159-60-5 | 95% | 5g |
$715 | 2025-02-18 | |
| A2B Chem LLC | AI95586-500mg |
ethyl 4-(1H-tetrazol-1-yl)benzoate |
357159-60-5 | >95% | 500mg |
$384.00 | 2024-04-20 | |
| A2B Chem LLC | AI95586-1g |
ethyl 4-(1H-tetrazol-1-yl)benzoate |
357159-60-5 | >95% | 1g |
$405.00 | 2024-04-20 | |
| eNovation Chemicals LLC | D776371-5g |
Ethyl 4-(1-Tetrazolyl)benzoate |
357159-60-5 | 95% | 5g |
$715 | 2025-02-26 | |
| eNovation Chemicals LLC | D776371-5g |
Ethyl 4-(1-Tetrazolyl)benzoate |
357159-60-5 | 95% | 5g |
$715 | 2024-07-20 |
Ethyl 4-(1H-tetrazol-1-yl)benzoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:357159-60-5)Ethyl 4-(1H-tetrazol-1-yl)benzoate
Order Number:A913617
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:49
Price ($):690.0
Email:sales@amadischem.com
Ethyl 4-(1H-tetrazol-1-yl)benzoate Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Wan Lab Chip, 2020,20, 4528-4538
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:357159-60-5)Ethyl 4-(1H-tetrazol-1-yl)benzoate
Purity:99%
Quantity:5g
Price ($):690.0